4-phenyl-6-pyrrolidin-1-ylpyrimidine

• IUPAC Name: 4-phenyl-6-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C14H15N3/c1-2-6-12(7-3-1)13-10-14(16-11-15-13)17-8-4-5-9-17/h1-3,6-7,10-11H,4-5,8-9H2
• InChI Key: VZSDQKQDVAXDRC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)C3=CC=CC=C3
• Molecular Formula: C14H15N3
• Molecular Weight: 225.29 g/mol

Description

4-phenyl-6-pyrrolidin-1-ylpyrimidine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a pyrimidine derivative that has shown promise in a number of different fields, including pharmacology, biochemistry, and neuroscience. In

Mechanism of Action

The mechanism of action of 4-phenyl-6-pyrrolidin-1-ylpyrimidine is not fully understood, but it is believed to act on various molecular targets. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosine kinase, and to modulate the activity of certain receptors, such as NMDA receptors and GABA receptors. It has also been shown to have antioxidant and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that it can inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In neuroscience, it has been shown to enhance synaptic plasticity and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-phenyl-6-pyrrolidin-1-ylpyrimidine in lab experiments is its versatility. It has been shown to have potential applications in a number of different fields, and its mechanism of action is not fully understood, leaving room for further investigation. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in humans are not fully known.

Future Directions

There are a number of future directions for research on 4-phenyl-6-pyrrolidin-1-ylpyrimidine. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Further investigation is needed to determine its safety and efficacy in humans. Another area of interest is its effects on synaptic plasticity and cognitive function, which could have implications for the treatment of neurological disorders. Additionally, further studies are needed to fully understand its mechanism of action and molecular targets.

Synthesis Methods

The synthesis of 4-phenyl-6-pyrrolidin-1-ylpyrimidine involves the reaction of pyrimidine-2,4,5-triamine with 4-bromobenzaldehyde in the presence of a catalyst. The resulting product is then treated with pyrrolidine to obtain the final compound. This method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

4-phenyl-6-pyrrolidin-1-ylpyrimidine has been studied for its potential applications in a number of different scientific research fields. In pharmacology, it has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. In biochemistry, it has been used as a probe to study protein-ligand interactions and enzyme activity. In neuroscience, it has been studied for its potential as a neuroprotective agent and for its effects on synaptic plasticity.